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Compound of Interest

Compound Name: 5-Nitro-m-xylene-alpha,alpha’-diol

Cat. No.: B1330767

Essential Safety and Handling Guide for 5-Nitro-
m-xylene-alpha,alpha’-diol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Nitro-m-xylene-alpha,alpha’-diol (CAS: 71176-55-1).
Adherence to these guidelines is critical to ensure personal safety and minimize environmental
impact.

l. Quantitative Data Summary

The following table summarizes the key physical and safety data for 5-Nitro-m-xylene-
alpha,alpha'-diol.
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Property Value Reference
CAS Number 71176-55-1 [1]12113]
Molecular Formula CsHoNOa4 [1][3]
Molecular Weight 183.16 g/mol [3]
Appearance Solid
Melting Point 94-96 °C [2][4]
Storage Temperature Room Temperature, sealed in (4]

a dry place.
Storage Class 11 - Combustible Solids

Il. Personal Protective Equipment (PPE)

When handling 5-Nitro-m-xylene-alpha,alpha’-diol, the following personal protective
equipment is mandatory to prevent skin contact, eye damage, and inhalation of the solid
powder.

A. Eye and Face Protection:
o Chemical safety goggles are required at all times.[5]

o Aface shield should be worn in addition to goggles when there is a risk of splashing or dust
generation.

B. Skin Protection:

o Gloves: Heavy-duty, chemical-resistant rubber gloves are necessary.[5] Always inspect
gloves for integrity before use and use proper removal techniques to avoid skin contact.

» Protective Clothing: A lab coat or chemical-resistant apron must be worn.[5] For tasks with a
higher risk of exposure, a chemical-resistant suit is recommended.

o Footwear: Closed-toe shoes are mandatory. For significant spill risks, chemical-resistant
boots should be worn.[5]
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C. Respiratory Protection:

o Arespirator should be worn to prevent inhalation of dust particles.[5] Work should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[5]

lll. Operational Plan: Step-by-Step Handling
Protocol

This protocol outlines the safe handling of 5-Nitro-m-xylene-alpha,alpha’-diol from
preparation to immediate post-use cleanup.

A. Engineering Controls:

» Ventilation: All work with this compound must be performed in a properly functioning
chemical fume hood to minimize inhalation exposure.[5]

o Safety Equipment: An operational safety shower and eye wash station must be readily
accessible.[5]

B. Handling Procedure:

e Preparation:
o Designate a specific area within the fume hood for handling the compound.
o Ensure all necessary PPE is worn correctly before handling the chemical.
o Have spill cleanup materials readily available.

e Weighing and Transfer:
o Handle as a solid to avoid generating dust.
o Use a spatula or other appropriate tool for transfers.
o If there is a risk of dust, use a wet slurry method for handling.

e During Use:
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o Keep the container closed when not in use.[5]
o Avoid contact with skin, eyes, and clothing.

o Do not eat, drink, or smoke in the laboratory.

e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water immediately after
handling.[5]

o Clean the work area and decontaminate any equipment used.

IV. Disposal Plan

Proper disposal of 5-Nitro-m-xylene-alpha,alpha’-diol and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

A. Waste Collection:
e Solid Waste:

o Collect excess or spilled solid material by sweeping it up carefully to avoid creating dust.

[5]
o Place the collected material in a clearly labeled, sealed container for hazardous waste.
o Contaminated Materials:

o Any materials that have come into contact with the chemical, such as gloves, paper
towels, and weighing papers, must be considered hazardous waste.

o Place these items in a designated, sealed hazardous waste bag or container.
B. Waste Storage:

o Store hazardous waste in a cool, dry, and well-ventilated area, away from incompatible
materials.
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o Ensure the waste container is properly labeled with the chemical name and associated
hazards.

C. Final Disposal:

e Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal company.

» Do not dispose of this chemical down the drain or in the regular trash.

V. Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of 5-Nitro-m-

xylene-alpha,alpha’-diol.

Click to download full resolution via product page

Safe handling workflow for 5-Nitro-m-xylene-alpha,alpha’-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-Nitro-m-
xylene-alpha,alpha’-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330767#personal-protective-equipment-for-
handling-5-nitro-m-xylene-alpha-alpha-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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